![molecular formula C16H21NO4 B6161441 (2R,5R)-1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-2-carboxylic acid CAS No. 2230901-01-4](/img/no-structure.png)
(2R,5R)-1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-2-carboxylic acid
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Description
“(2R,5R)-1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-2-carboxylic acid” is a chemical compound. The tert-butoxycarbonyl group (also known as Boc or t-Boc) is a protecting group used in organic synthesis . It is often used for the protection of amines, particularly in the synthesis of peptides .
Synthesis Analysis
Tertiary butyl esters, such as the tert-butoxycarbonyl group in this compound, find large applications in synthetic organic chemistry . A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems . The resultant flow process was found to be more efficient, versatile, and sustainable compared to the batch .Molecular Structure Analysis
The molecular structure of the tert-butoxycarbonyl group, a key part of this compound, is represented by the formula C5H9O2 . It has a net charge of 0, an average mass of 101.12376, and a mono-isotopic mass of 101.06025 .Chemical Reactions Analysis
The tert-butoxycarbonyl group is often used as a protecting group in organic synthesis . It is introduced into a molecule by chemical modification of a functional group in order to obtain chemoselectivity in a subsequent chemical reaction .Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2R,5R)-1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-2-carboxylic acid involves the protection of the amine group, followed by the addition of the phenyl group and the carboxylic acid group. The tert-butoxycarbonyl (Boc) group is used as a protecting group for the amine group. The final step involves the removal of the Boc group to obtain the desired product.", "Starting Materials": [ "Phenylacetic acid", "Diethylamine", "tert-Butyl chloroformate", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Protection of the amine group with Boc: Diethylamine is reacted with tert-butyl chloroformate in the presence of sodium bicarbonate to form the Boc-protected diethylamine.", "Addition of the phenyl group: Phenylacetic acid is reacted with the Boc-protected diethylamine in the presence of ethyl acetate and hydrochloric acid to form the Boc-protected (2R,5R)-1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-2-carboxylic acid.", "Removal of the Boc group: The Boc-protected (2R,5R)-1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-2-carboxylic acid is treated with methanol and hydrochloric acid to remove the Boc group and obtain the desired product." ] } | |
2230901-01-4 | |
Molecular Formula |
C16H21NO4 |
Molecular Weight |
291.3 |
Purity |
95 |
Origin of Product |
United States |
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